4,5-dimethyl-1H-indole
Overview
Description
Scientific Research Applications
Synthesis and Functionalization
4,5-dimethyl-1H-indole, as a derivative of the indole nucleus, plays a crucial role in the synthesis and functionalization of various biologically active compounds. These compounds find applications in pharmaceuticals, agrochemicals, and fine chemicals. Indoles, including this compound, are typically synthesized and functionalized using palladium-catalyzed reactions, which are known for their wide range of functionalities and applicability to complex molecules (Cacchi & Fabrizi, 2005).
Biological Activity and Drug Synthesis
Indole derivatives, such as this compound, are essential elements in the synthesis of natural and synthetic compounds with significant biological activity. These compounds can exhibit various biological activities, potentially including acting as enzyme inhibitors and treatment for phobic disorders (Avdeenko, Konovalova, & Yakymenko, 2020).
Chemical Sensing
A novel derivative of this compound has been developed as a dual chemosensor for recognizing Fe3+ and Cu2+ ions. This application is significant in chemical sensing and analysis (Şenkuytu et al., 2019).
Antimicrobial Activities
N-substituted derivatives of indoles, including this compound, have been synthesized and evaluated for antimicrobial activities. These compounds have shown potential as new drugs in combating bacterial and fungal infections (Shaikh & Debebe, 2020).
Electrochemical Applications
Dimethyl derivatives of 1H,8H-pyrrolo[3,2-g]indole have been investigated for their electrochemical oxidative polymerization, demonstrating the potential of this compound derivatives in the field of electrochemistry and material science (Berlin, Pagani, Schiavon, & Zotti, 1990).
Future Directions
Mechanism of Action
Target of Action
4,5-Dimethyl-1H-indole, like many indole derivatives, has been found to bind with high affinity to multiple receptors . The indole scaffold is a common feature in many important synthetic drug molecules, which has led to the development of numerous useful derivatives .
Mode of Action
For instance, some indole derivatives have been reported to show inhibitory activity against influenza A . The specific interactions and resulting changes caused by this compound would require further investigation.
Biochemical Pathways
Indole derivatives can affect various biochemical pathways. For instance, some indole derivatives are known to inhibit certain viruses, suggesting an impact on viral replication pathways . .
Result of Action
Given the broad biological activities of indole derivatives, it is likely that this compound could have diverse effects at the molecular and cellular level .
Biochemical Analysis
Biochemical Properties
4,5-Dimethyl-1H-indole, like other indole derivatives, has been found to bind with high affinity to multiple receptors, which is helpful in developing new useful derivatives . These interactions with enzymes, proteins, and other biomolecules play a crucial role in its biochemical reactions .
Cellular Effects
Indole derivatives have been found to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Indole derivatives are known to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
4,5-dimethyl-1H-indole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N/c1-7-3-4-10-9(8(7)2)5-6-11-10/h3-6,11H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHXSIFLDVKFKDG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C1)NC=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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